Cas no 37772-32-0 (Cholest-9(11)-en-3-ol,(3a,5a)- (9CI))
37772-32-0 structure
Product Name:Cholest-9(11)-en-3-ol,(3a,5a)- (9CI)
CAS No:37772-32-0
MF:C27H46O
MW:386.653548717499
CID:305536
PubChem ID:193751
Update Time:2025-04-19
Cholest-9(11)-en-3-ol,(3a,5a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cholest-9(11)-en-3-ol,(3a,5a)- (9CI)
- Cholest-9(11)-en-3-ol, (3alpha,5alpha)-
- 3-Hydroxycholest-9(11)-ene
- cholest-9(11)-en-3-ol
- (3R,5S,8S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- DTXSID10958821
- 3alpha-Hydroxycholest-9(11)-ene
- 37772-32-0
-
- Inchi: 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h14,18-24,28H,6-13,15-17H2,1-5H3/t19-,20+,21-,22+,23-,24+,26+,27-/m1/s1
- InChI Key: CNGURAIWUJEFTA-YMJYQEKXSA-N
- SMILES: O[C@@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1C2=CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21
Computed Properties
- Exact Mass: 386.35508
- Monoisotopic Mass: 386.355
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.4
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Density: 0.98
- Boiling Point: 479.4°Cat760mmHg
- Flash Point: 208.9°C
- Refractive Index: 1.525
- PSA: 20.23
Cholest-9(11)-en-3-ol,(3a,5a)- (9CI) Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
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